3-methyl-N-(4-methylpyridin-2-yl)butanamide

• IUPAC Name: 3-methyl-N-(4-methylpyridin-2-yl)butanamide
• InChI: InChI=1S/C11H16N2O/c1-8(2)6-11(14)13-10-7-9(3)4-5-12-10/h4-5,7-8H,6H2,1-3H3,(H,12,13,14)
• InChI Key: NMCLEZCYRADFCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)CC(C)C
• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol

Description

3-methyl-N-(4-methylpyridin-2-yl)butanamide is a chemical compound that belongs to the class of amides. It is commonly used in scientific research for its potential application in the development of new drugs.

Mechanism of Action

The mechanism of action of 3-methyl-N-(4-methylpyridin-2-yl)butanamide is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways that are involved in the development and progression of diseases. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. It has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the production of inflammatory cytokines and chemokines. In addition, it has been shown to improve cognitive function in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-N-(4-methylpyridin-2-yl)butanamide in lab experiments is its potential as a lead compound for the development of new drugs. Its ability to inhibit various enzymes and signaling pathways makes it a promising candidate for the development of drugs that target these pathways. One limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-methyl-N-(4-methylpyridin-2-yl)butanamide. One direction is the development of new drugs based on its structure and mechanism of action. Another direction is the study of its potential as a therapeutic agent for various diseases. Further studies are also needed to fully understand its mechanism of action and its effects on various signaling pathways and enzymes. Additionally, studies are needed to optimize its solubility and bioavailability for use in lab experiments and potential clinical applications.
Conclusion:
In conclusion, this compound is a promising compound for scientific research due to its potential as a lead compound for the development of new drugs and its ability to inhibit various enzymes and signaling pathways involved in the development and progression of diseases. While further studies are needed to fully understand its mechanism of action and potential therapeutic applications, it is clear that this compound has significant potential for future research and development in the field of drug discovery.

Synthesis Methods

The synthesis of 3-methyl-N-(4-methylpyridin-2-yl)butanamide involves the reaction of 4-methyl-2-pyridinecarboxylic acid with 3-aminobutan-1-ol in the presence of a coupling agent such as N,N-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified using chromatography techniques.

Scientific Research Applications

3-methyl-N-(4-methylpyridin-2-yl)butanamide has been extensively studied for its potential application in the development of new drugs. It has been shown to have promising activity against various diseases such as cancer, inflammation, and neurodegenerative disorders. Studies have also shown that it has potential as an anti-tumor agent, with the ability to induce apoptosis in cancer cells.